Cas no 125883-72-9 (4-(thiophen-2-yl)methyl-1H-imidazole)

• Product Name: 4-(thiophen-2-yl)methyl-1H-imidazole
• CAS No: 125883-72-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD20661806
• CID: 1218621
• PubChem ID: 10678591
• Update Time: 2025-04-20

4-(thiophen-2-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(2-thienylmethyl)-
• 4-(thiophen-2-yl)methyl-1H-imidazole
• 4-[(thiophen-2-yl)methyl]-1H-imidazole
• BDBM50370038
• 125883-72-9
• CHEMBL169599
• WJTRJFZWODRGDQ-UHFFFAOYSA-N
• SCHEMBL4821398
• EN300-218391
• 4-thiophen-2-ylmethyl-1H-imidazole
• CHEMBL1203849

• MDL： MFCD20661806
• Inchi： 1S/C8H8N2S/c1-2-8(11-3-1)4-7-5-9-6-10-7/h1-3,5-6H,4H2,(H,9,10)
• InChI Key： WJTRJFZWODRGDQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=CN=CN1

Computed Properties

• Exact Mass: 164.04094
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles